Cas no 2171986-70-0 (2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid)

• Product Name: 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid
• CAS No: 2171986-70-0
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 6170046
• PubChem ID: 165524464
• Update Time: 2025-11-01

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid
• 2171986-70-0
• 2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(2-hydroxyethyl)acetamido}acetic acid
• EN300-1542121

• Inchi： 1S/C26H25N3O6/c30-12-11-29(15-25(32)33)24(31)13-17-9-10-18(14-27-17)28-26(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-10,14,23,30H,11-13,15-16H2,(H,28,34)(H,32,33)
• InChI Key： SMCIKJKOUAPOFE-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 129Ų

Additional information on 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid

Introduction to 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid and Its Significance in Modern Chemical Biology

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid, identified by its CAS number 2171986-70-0, represents a sophisticated compound with profound implications in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered significant attention due to its potential applications in drug development and therapeutic interventions. The compound's unique architecture, featuring a pyridine core modified with a fluorenylmethoxycarbonyl (Fmoc) group and an N-(2-hydroxyethyl)acetamide moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 2171986-70-0 provides a unique identifier for this compound, facilitating its recognition in scientific literature, databases, and regulatory frameworks. This standardized numbering system ensures precision and consistency in academic and industrial settings, where accurate referencing is paramount. The molecular structure of 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid encompasses multiple functional groups that contribute to its reactivity and biological activity. The presence of the Fmoc group, for instance, suggests potential utility in peptide synthesis or as a protecting group in organic transformations, while the hydroxyethyl side chain may enhance solubility and bioavailability.

In recent years, the field of chemical biology has witnessed remarkable advancements in the design and application of heterocyclic compounds. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities and structural flexibility. The pyridine core of 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid serves as a privileged scaffold for drug discovery efforts. Researchers have leveraged the inherent properties of pyridine-based molecules to develop inhibitors targeting various enzymes and receptors involved in metabolic pathways, inflammatory responses, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutics. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino groups during elongation reactions. This protective strategy ensures that peptide chains are synthesized stepwise without unintended side reactions. Moreover, the Fmoc group can be removed under mild acidic conditions at the end of synthesis, yielding the final peptide product with high fidelity. Such versatility makes 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid a valuable building block for constructing complex biomolecules.

The N-(2-hydroxyethyl)acetamide moiety further enhances the compound's utility by introducing hydrophilic properties that improve solubility in aqueous environments. This characteristic is particularly important for pharmaceutical applications, where bioavailability and tissue distribution are critical factors. Hydrophilic modifications can also influence binding interactions with biological targets, potentially enhancing affinity or selectivity. In drug design, such structural features are meticulously tailored to optimize pharmacokinetic profiles and therapeutic efficacy.

Recent studies have highlighted the role of pyridine-based compounds in modulating signaling pathways associated with cancer progression. For instance, certain pyridine derivatives have been shown to inhibit kinases that play pivotal roles in cell proliferation and survival. The structural motifs present in CAS number 2171986-70-0 align well with these mechanisms of action. By targeting specific enzymes or receptors overexpressed in tumor cells, these compounds can disrupt aberrant signaling networks and induce apoptosis or cell cycle arrest. Such findings underscore the importance of investing in the development of novel heterocyclic scaffolds for oncology research.

Beyond oncology, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)acetamido}acetic acid may find applications in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease (IBD). Inflammatory processes often involve dysregulation of cytokine production and immune cell activation. Small-molecule inhibitors designed to modulate these pathways can provide relief from symptoms while minimizing systemic side effects. The compound's ability to interact with key mediators of inflammation makes it a promising candidate for further exploration.

The integration of computational chemistry techniques has accelerated the discovery process for bioactive molecules like this one. Molecular modeling studies can predict binding affinities between CAS number 2171986-70-0 and target proteins with high accuracy. These predictions guide experimental efforts by identifying optimal analogs for synthesis and testing. Additionally, virtual screening methods enable researchers to sift through vast libraries of compounds efficiently, pinpointing those with the greatest potential before committing resources to wet-lab validation.

In conclusion,CAS number 2171986-70-0 corresponds to a structurally complex molecule with significant promise in chemical biology and pharmaceutical research. Its unique combination of functional groups—spanning from protective Fmoc moieties to hydrophilic amide chains—makes it a versatile tool for drug development efforts across multiple therapeutic areas. As our understanding of disease mechanisms continues to evolve at an unprecedented pace,this compound stands at the forefront of innovation, offering new avenues for therapeutic intervention through targeted molecular design.